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Compound of Interest

Compound Name: 1-methylcyclobutan-1-ol

Cat. No.: B3049299

Technical Support Center: 1-Methylcyclobutan-1-
ol

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 1-methylcyclobutan-1-
ol.

Frequently Asked Questions (FAQSs)
Q1: What is 1-methylcyclobutan-1-ol and what are its primary hazards?

Al: 1-Methylcyclobutan-1-ol is a cyclic alcohol with the molecular formula CsH100.[1] It is a
flammable liquid and can be harmful if swallowed. It is also known to cause skin and eye
irritation and may cause respiratory irritation.[2][3]

Q2: What are the recommended storage conditions for 1-methylcyclobutan-1-ol?

A2: It is recommended to store 1-methylcyclobutan-1-ol in a cool, dry, and well-ventilated
area.[3] The container should be kept tightly closed. The recommended storage temperature is
between 2-8°C.[4][5]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: When handling 1-methylcyclobutan-1-ol, appropriate personal protective equipment
should be worn, including chemical-resistant gloves, safety goggles, and a lab coat. Work
should be conducted in a well-ventilated area or under a chemical fume hood to avoid
inhalation of vapors.[3]

Q4: What should | do in case of a spill?

A4: In the event of a spill, ensure the area is well-ventilated and eliminate all ignition sources.
Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable, labeled
container for disposal. Avoid allowing the chemical to enter drains.[3]

Q5: What are the known incompatibilities of 1-methylcyclobutan-1-ol?

A5: While specific incompatibility data for 1-methylcyclobutan-1-ol is limited, as a general
guideline for alcohols, it should not be stored with strong oxidizing agents, acid anhydrides, and
acid chlorides.[6]

Q6: What are the thermal decomposition products of 1-methylcyclobutan-1-ol?

A6: Specific data on the thermal decomposition products of 1-methylcyclobutan-1-ol are not
readily available. However, the combustion of similar organic compounds typically produces
carbon monoxide (CO) and carbon dioxide (COz).

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Unexpected reaction or fuming
upon mixing with another

reagent.

Chemical incompatibility.

Immediately and safely stop
the addition of the reagent.
Consult the Safety Data Sheet
(SDS) for both substances to
check for incompatibilities.
Avoid mixing with strong

oxidizing agents.[6]

The compound has developed
a color or appears impure

upon opening.

Improper storage or

contamination.

Do not use the compound if
purity is critical for the
experiment. It is recommended
to store it in a cool, dark, and

dry place.[3]

Skin or eye irritation occurs

during handling.

Inadequate personal protective
equipment (PPE) or accidental

exposure.

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes
and seek medical attention.
Always wear appropriate PPE,

including gloves and safety

goggles.[3]

A strong odor is noticeable in

the laboratory.

Improperly sealed container or

inadequate ventilation.

Ensure the container is tightly
sealed when not in use. Work
in a well-ventilated area or a

chemical fume hood.[3]

Quantitative Data
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Property Value

Molecular Formula CsH100O[1][7]

Molecular Weight 86.13 g/mol [2][7]

CAS Number 20117-47-9[1]

Boiling Point 111.3°C at 760 mmHg[7]
Density 0.997 g/cm?3[7]

Flash Point 33.7°C[7]

Vapor Pressure 11.9 mmHg at 25°CJ[7]
Storage Temperature 2-8°C[4][5]

Experimental Protocols

Representative Protocol: Oxidation of 1-Methylcyclobutan-1-ol to 1-Methylcyclobutanone

This protocol is a representative example of a common chemical transformation for secondary
alcohols and should be adapted and optimized based on specific laboratory conditions and
safety protocols.

Materials:

1-methylcyclobutan-1-ol

e Pyridinium chlorochromate (PCC)

¢ Dichloromethane (DCM), anhydrous
 Silica gel

» Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel
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e Chromatography column
e Rotary evaporator
Procedure:

 In a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a dropping
funnel, dissolve 1-methylcyclobutan-1-ol in anhydrous dichloromethane under an inert
atmosphere (e.g., nitrogen or argon).

 In a separate beaker, prepare a slurry of pyridinium chlorochromate (PCC) in anhydrous
dichloromethane.

e Slowly add the PCC slurry to the stirred solution of the alcohol via the dropping funnel over a
period of 15-20 minutes. The reaction is exothermic, and the addition rate should be
controlled to maintain a gentle reflux.

» After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3
hours, monitoring the reaction progress by thin-layer chromatography (TLC).

» Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short
pad of silica gel to remove the chromium salts.

e Wash the silica gel pad with additional diethyl ether.

o Combine the organic filtrates and remove the solvent under reduced pressure using a rotary
evaporator.

e The crude product can be further purified by flash column chromatography on silica gel using
an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

Diagrams
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Safe Handling

Keep Away from
Ignition Sources
Use in a Well-Ventilated Area
(Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

By

Proper Storage

Keep Container Store Away From
TN B IIREE L) Tightly Sealed Incompatible Materials)
(Store in a Cool, Dry Place) (Recomm;g?gd Temp)

Emergency Procedures

Exposure Response:
Flush and Seek Medical Aid
Spill Response:
Absorb and Dispose

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 1-methylcyclobutan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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